2-Benzyloxy-3-hydroxypyridine

• IUPAC Name: 2-phenylmethoxypyridin-3-ol
• InChI: InChI=1S/C12H11NO2/c14-11-7-4-8-13-12(11)15-9-10-5-2-1-3-6-10/h1-8,14H,9H2
• InChI Key: BTQJWSSEBZRZKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=CC=N2)O
• Molecular Formula: C12H11NO2
• DSSTOX Substance ID: DTXSID40654763
• Molecular Weight: 201.22 g/mol
• CAS No.: 885952-26-1

Description

2-Benzyloxy-3-hydroxypyridine is a useful research compound. Its molecular formula is C12H11NO2 and its molecular weight is 201.22. The purity is usually 95%.
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Scientific Research Applications

Metal Chelation and Binding Interaction Studies

Hydroxypyridinones, such as 2-Benzyloxy-3-hydroxypyridine, have been actively explored for their metal chelating properties, particularly with aluminium (Al) and iron (Fe). These compounds are promising candidates for medical applications due to their efficient metal chelation capacity. Research suggests that the hexadentate hydroxypyridinones have a higher affinity for metal ions at physiological conditions compared to their bidentate counterparts, making them potential agents for scavenging metal ions like Al in future applications (Santos, 2002).

Biological Activity and Pharmacological Potential

Benzoxaboroles, structurally related to hydroxypyridinones, have garnered attention due to their exceptional properties and wide applications, including their use as building blocks in organic synthesis, and their biological activity. Some benzoxaboroles have shown promise in clinical trials for various applications, demonstrating the potential of structurally related compounds like this compound in the field of pharmacology and biomedicine (Adamczyk-Woźniak et al., 2009).

Antioxidant Activity Studies

Hydroxypyridinones and related structures have been identified as compounds with significant antioxidant properties. Studies on structure-activity relationships (SARs) of these compounds have led to the development of more potent antioxidant molecules. It's suggested that certain structural features, such as the presence of an unsaturated bond on the side chain and modifications of the aromatic ring or the carboxylic function, play a crucial role in their antioxidant activity. These insights provide a foundation for optimizing these compounds for management of oxidative stress-related diseases (Razzaghi-Asl et al., 2013).

Enzymatic and Biomimetic Studies

This compound and its derivatives have been subject to enzymatic and biomimetic studies, particularly focusing on O-atom transfer catalysis. The studies demonstrate that it is feasible to conduct parallel and comparative studies on enzymes and their biomimetic models using these compounds. This highlights their potential utility in understanding the stereochemistry and mechanism of reactions involving enzymes and their mimics (Blain et al., 2002).

Safety and Hazards

2-Benzyloxy-3-hydroxypyridine is classified as a GHS07 substance. It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and wearing protective gloves/protective clothing/eye protection/face protection.

Future Directions

The future directions of 2-Benzyloxy-3-hydroxypyridine research could involve exploring its potential applications in the synthesis of other arylmethyl ethers. Additionally, the development of more efficient and environmentally friendly synthesis methods could be a focus of future research.

Mechanism of Action

Target of Action

It’s worth noting that related compounds have been found to interact with enzymes such as epoxide hydrolase, which catalyzes the final step in the biosynthesis of the proinflammatory mediator leukotriene b4 .

Mode of Action

It has been suggested that related compounds may act as electrophilic species, releasing a benzyl group upon warming . This could potentially lead to the formation of benzyl ethers and esters .

Biochemical Pathways

Given its potential interaction with enzymes like epoxide hydrolase, it could potentially influence the biosynthesis of leukotriene b4 .

Result of Action

Its potential interaction with enzymes like epoxide hydrolase could influence the biosynthesis of leukotriene b4, a proinflammatory mediator .

Action Environment

It’s worth noting that the success of related compounds in suzuki–miyaura coupling reactions originates from a combination of exceptionally mild and functional group tolerant reaction conditions .